Cas no 2680776-36-5 (3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680776-36-5
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5633539
• PubChem ID: 165931137
• Update Time: 2025-06-09

3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680776-36-5
• EN300-28287828
• 3-(2,3-dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H14F3NO3/c1-7-4-3-5-9(8(7)2)10(6-11(18)19)17-12(20)13(14,15)16/h3-5,10H,6H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key： NCJDAIGHIATOTQ-UHFFFAOYSA-N
• SMILES： FC(C(NC(CC(=O)O)C1C=CC=C(C)C=1C)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680776-36-5)

3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, identified by the chemical abstracts service number 2680776-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a trifluoroacetamide functional group, which is known for its enhanced metabolic stability and bioavailability. The structural framework of this molecule incorporates a dimethylphenyl (m-xylene) moiety, contributing to its unique electronic and steric properties. Such structural features make it a promising candidate for further exploration in drug discovery and molecular design.

The trifluoroacetamide moiety in 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is particularly noteworthy due to its ability to modulate the pharmacokinetic profile of attached molecules. Fluorine atoms are well-documented for their ability to influence the lipophilicity, metabolic stability, and binding affinity of drug candidates. In recent years, there has been a surge in research focusing on fluorinated compounds, with studies demonstrating their efficacy in enhancing the therapeutic potential of various pharmacological agents. The incorporation of a trifluoroacetamide group into this compound not only enhances its stability but also opens avenues for exploring its interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid involves sophisticated methodologies that leverage modern catalytic techniques and protecting group strategies. The synthesis typically begins with the functionalization of a suitable precursor, often involving nucleophilic substitution or condensation reactions. The introduction of the dimethylphenyl group necessitates careful control over reaction conditions to ensure high regioselectivity and yield. Advanced computational tools have been increasingly employed to predict optimal reaction pathways and minimize unwanted side products.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological receptors at an atomic level. These studies have revealed that the steric bulk provided by the dimethylphenyl group can significantly influence binding affinity and selectivity. Furthermore, the presence of the trifluoroacetamide moiety has been shown to enhance hydrogen bonding capabilities, which is crucial for stabilizing protein-ligand interactions. Such insights have guided the design of next-generation analogs with improved pharmacological profiles.

The pharmaceutical relevance of 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable intermediate in the synthesis of more complex molecules with tailored biological activities. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways. Preliminary in vitro studies have suggested that certain analogs exhibit potent anti-inflammatory effects without significant off-target toxicity.

In vivo studies have further corroborated these findings by demonstrating favorable pharmacokinetic properties and reduced systemic exposure compared to traditional non-fluorinated counterparts. The enhanced metabolic stability conferred by the trifluoroacetamide group translates to prolonged half-life and improved therapeutic window. These attributes are particularly advantageous in chronic disease management where consistent drug levels are essential for efficacy.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The ability to fine-tune electronic properties through fluorine substitution has revolutionized drug design over the past few decades. 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid exemplifies how strategic incorporation of fluorine can lead to novel therapeutic entities with superior characteristics.

As research continues to uncover new applications for this compound and its derivatives, it is anticipated that it will play a pivotal role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and medicinal biologists are essential for translating laboratory discoveries into clinical reality. The interdisciplinary nature of this work underscores the importance of maintaining rigorous standards in chemical synthesis and characterization.

The future development of 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid may involve exploring novel synthetic routes that improve scalability and sustainability. Green chemistry principles are increasingly being integrated into drug discovery programs to minimize environmental impact while maintaining high yields and purity standards. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 3-(2,3-Dimethylphenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680776-36-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its synthesis， pharmacological potential， and future applications highlight its importance as a cornerstone molecule in modern drug development。 As research progresses， it is expected that this compound will continue to inspire innovative approaches across multiple disciplines within the life sciences industry。